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Compound of Interest

Compound Name: D-Glucose-13C-2

Cat. No.: B12419836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Glucose-2-13C is a stable isotope-labeled form of glucose where the carbon atom at the

second position (C-2) is replaced with the heavy isotope, Carbon-13 (¹³C). This non-radioactive

tracer is a powerful tool in metabolic research, enabling scientists to track the fate of glucose

carbons through various biochemical pathways. Its use is central to Stable Isotope-Resolved

Metabolomics (SIRM) and ¹³C-Metabolic Flux Analysis (¹³C-MFA), providing quantitative

insights into cellular metabolism in both healthy and diseased states. This guide offers a

comprehensive overview of D-Glucose-2-13C, its applications, and detailed experimental

protocols for its use in research and drug development.

Core Properties of D-Glucose-2-13C
A clear understanding of the physicochemical properties of D-Glucose-2-13C is essential for its

effective use in experimental settings.
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Property Value Reference

CAS Number 105931-74-6 [1]

Molecular Formula ¹³CC₅H₁₂O₆

Molecular Weight 181.15 g/mol

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥98%

Appearance White powder

Storage Temperature
15-25°C, away from light and

moisture

Applications in Research and Drug Development
D-Glucose-2-13C is an indispensable tool for elucidating the complexities of central carbon

metabolism. Its applications span basic research to clinical drug development.

Metabolic Flux Analysis (MFA): As a key tracer in ¹³C-MFA, it allows for the quantification of

the rates (fluxes) of metabolic pathways such as glycolysis and the tricarboxylic acid (TCA)

cycle.

Drug Development: It is used to assess the metabolic effects of new drug candidates and

how they might alter glucose metabolism and overall energy homeostasis.

Biomolecular NMR: Utilized in nuclear magnetic resonance (NMR) studies to probe the

structure and dynamics of biomolecules.

Cancer Metabolism Research: Helps in understanding the altered glucose metabolism in

cancer cells, a phenomenon known as the Warburg effect.

Metabolic Fate of D-Glucose-2-13C
Upon entering a cell, D-Glucose-2-13C is metabolized alongside its unlabeled counterpart. The

¹³C label at the C-2 position allows for the tracing of its journey through key metabolic

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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